Cas no 2171794-48-0 (5-pentyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 5-pentyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171794-48-0
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5982548
• PubChem ID: 165598559
• Update Time: 2025-06-11

5-pentyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-pentyl-1-oxa-4,9-diazaspiro5.5undecane
• 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane
• EN300-1642635
• 2171794-48-0

• Inchi： 1S/C13H26N2O/c1-2-3-4-5-12-13(16-11-10-15-12)6-8-14-9-7-13/h12,14-15H,2-11H2,1H3
• InChI Key： YNQLZSHPLQPMSA-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CCNCC2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.3Ų

Additional information on 5-pentyl-1-oxa-4,9-diazaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171794-48-0 and Product Name: 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane

The compound with the CAS number 2171794-48-0 and the product name 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane represents a fascinating molecule in the realm of medicinal chemistry. This spirocyclic structure, featuring a unique combination of an oxygen atom and two nitrogen atoms within a spirocyclic framework, has garnered significant attention due to its potential biological activities and structural novelty. The presence of the 5-pentyl side chain further modulates its pharmacokinetic properties, making it an intriguing candidate for further investigation.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in drug discovery, owing to their rigid three-dimensional structure and ability to engage multiple binding sites on biological targets. The spirocyclic core in 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane provides a stable framework that can be fine-tuned through functionalization to enhance binding affinity and selectivity. This compound's architecture is particularly notable for its ability to mimic natural products and peptides, which are known for their diverse biological functions.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The 1-oxa and 4,9-diaza moieties introduce hydrogen bonding capabilities and polar interactions, which are crucial for optimizing receptor binding. These features make it a promising candidate for targeting enzymes and receptors involved in various therapeutic pathways. For instance, spirocyclic oxazolidinones have been explored as inhibitors of proteases and kinase inhibitors, areas where 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane could potentially make significant contributions.

Recent studies have highlighted the importance of spirocyclic compounds in modulating central nervous system (CNS) disorders. The rigid framework of these molecules can improve blood-brain barrier penetration, a critical factor for CNS drug delivery. The 5-pentyl substituent may also enhance lipophilicity, further aiding in CNS penetration while maintaining solubility. This dual benefit makes 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane a compelling candidate for developing novel therapeutics against neurological conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's unique structural features have implications for its interaction with biological targets. The spirocyclic core can adopt multiple conformations, allowing it to fit into diverse binding pockets with high affinity. This conformational flexibility is complemented by the presence of both oxygen and nitrogen atoms, which can engage in hydrogen bonding or form salt bridges with biological targets. Such interactions are essential for achieving high selectivity and efficacy in drug design.

The synthesis of 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of spirocyclic compounds like this one. These synthetic strategies not only facilitate the production of individual analogs but also allow for rapid diversification of the chemical space.

In conclusion, 5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane represents a structurally unique and biologically relevant compound with significant potential in medicinal chemistry. Its spirocyclic framework, combined with functional groups that promote hydrogen bonding and polar interactions, makes it an attractive scaffold for drug discovery. The presence of the 5-pentyl side chain further enhances its pharmacokinetic properties, making it a promising candidate for developing novel therapeutics against various diseases.